4-[bis(2-methoxyethyl)sulfamoyl]-N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C21H24ClN3O5S2/c1-14-12-16(22)13-18-19(14)23-21(31-18)24-20(26)15-4-6-17(7-5-15)32(27,28)25(8-10-29-2)9-11-30-3/h4-7,12-13H,8-11H2,1-3H3,(H,23,24,26)
• InChI Key: ZDHVUPVUFSMWMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC)Cl
• Molecular Formula: C21H24ClN3O5S2
• Molecular Weight: 498.0 g/mol

Description

The compound “4-[bis(2-methoxyethyl)sulfamoyl]-N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide” is a complex organic molecule. It contains a benzamide group, a benzothiazole group, and a sulfamoyl group, which are common functional groups in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (in the benzamide and benzothiazole groups), a sulfonamide linkage, and ether linkages in the bis(2-methoxyethyl) group.

Chemical Reactions Analysis

The compound, due to the presence of various functional groups, could participate in a variety of chemical reactions. For example, the amide group could undergo hydrolysis, the benzothiazole could participate in electrophilic substitution reactions, and the ether groups could undergo cleavage under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the amide and sulfonamide could increase its solubility in polar solvents.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential biological activity. It could also be interesting to study its physical and chemical properties in more detail.